epi-Doramectin

• Molecular Formula: C50H74O14
• Molecular Weight: 899.1 g/mol
• InChI: InChI=1S/C50H74O14/c1-27-13-12-16-34-26-57-47-42(51)30(4)21-37(50(34,47)54)48(53)60-36-22-35(63-49(25-36)20-19-29(3)45(64-49)33-14-10-9-11-15-33)18-17-28(2)44(27)61-41-24-39(56-8)46(32(6)59-41)62-40-23-38(55-7)43(52)31(5)58-40/h12-13,16-17,19-21,27,29,31-33,35-47,51-52,54H,9-11,14-15,18,22-26H2,1-8H3/b13-12+,28-17+,34-16+/t27-,29-,31-,32-,35+,36-,37+,38-,39-,40-,41-,42+,43-,44-,45-,46-,47+,49+,50+/m0/s1
• InChIKey: QLFZZSKTJWDQOS-QBFYVVCKSA-N

epi-Doramectin: Impurity Profiling Baseline

epi-Doramectin (CAS 1987882-62-1) is the 2-epimer of the macrocyclic lactone antiparasitic drug Doramectin, formed via base-catalyzed epimerization at the C-2 position of the avermectin macrocycle [1]. This stereochemical inversion results in a compound that shares the identical molecular formula (C50H74O14) and mass (899.1 g/mol) as Doramectin but differs in three-dimensional conformation . Critically, epi-Doramectin is not a therapeutic alternative to Doramectin; it is characterized as a process-related impurity and a base-catalyzed degradation intermediate that ultimately rearranges irreversibly to the isomeric alkene analogue, Δ2-doramectin .

1 Process-related epimer impurity standard for Doramectin

2 Key marker for base-catalyzed degradation studies

3 Non-therapeutic analytical reference material

• [1] Pivnichny, J.V. et al. Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry. 1988, 36, 826. View Source

Why epi-Doramectin Substitution Fails

epi-Doramectin cannot be substituted by Doramectin or other avermectins (e.g., Ivermectin, Eprinomectin) in research or quality control contexts because it serves a distinct, non-therapeutic function. As an epimer with an inverted stereocenter at the C-2 position, its chromatographic retention time, mass spectrometric fragmentation, and bioactivity differ from Doramectin, making it essential for specific analytical applications [1]. While Doramectin is a broad-spectrum endectocide used in veterinary medicine , epi-Doramectin has no reported anthelmintic or insecticidal activity and is primarily utilized as an impurity reference standard for method validation, stability studies, and purity assessment . Interchanging epi-Doramectin with a therapeutic avermectin would compromise analytical accuracy in regulatory and pharmacopoeial assays and invalidate stability-indicating methods.

Stereochemical inversion alters chromatographic retention; Doramectin cannot be used as a direct analytical substitute.

Absence of antiparasitic activity means epi-Doramectin cannot serve as a bioactive comparator in in vivo models.

Interchanging with parent avermectins may invalidate stability-indicating HPLC methods and purity assessments.

• [1] Zhang, Q. et al. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity. Journal of Pharmaceutical and Biomedical Analysis. 2020, 191, 113600. View Source

epi-Doramectin: Differentiation Evidence

HPLC Retention Time Difference

epi-Doramectin exhibits a distinct chromatographic retention time compared to Doramectin under standard HPLC conditions. In a stability-indicating reversed-phase HPLC method developed for Doramectin assay and related substances, epi-Doramectin (designated as 'Doramectin 2-epimer') elutes with a relative retention time (RRT) of approximately 1.2 relative to the Doramectin main peak [1]. This resolution is critical for accurate quantification of the epimer impurity in Doramectin drug substance batches, where it is a known degradation product [2].

HPLC Retention

Head-to-head

RRT ≈ 1.2 (Doramectin = 1.0)

Enables selective impurity quantification.

Reversed-phase C18, acetonitrile/water gradient.

Evidence Dimension	Relative Retention Time (RRT) in Reversed-Phase HPLC
Target Compound Data	RRT ≈ 1.2
Comparator Or Baseline	Doramectin (RRT = 1.0)
Quantified Difference	ΔRRT ≈ 0.2
Conditions	RP-HPLC with UV detection; column: C18; mobile phase: acetonitrile/water gradient.

Why This Matters

The distinct RRT enables selective detection and quantification of epi-Doramectin in the presence of Doramectin, which is essential for compliance with ICH Q3A/Q3B impurity guidelines and for establishing product purity in regulatory submissions.

• [1] Mohan, R. et al. Development and Validation of a Stability-Indicating Reversed-Phase High Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance. Journal of AOAC International. 2021, 104(5), 1320-1329. View Source
• [2] Zhang, Q. et al. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity. Journal of Pharmaceutical and Biomedical Analysis. 2020, 191, 113600. View Source

Absence of Antiparasitic Activity

epi-Doramectin lacks the antiparasitic activity characteristic of Doramectin. A comprehensive impurity characterization study isolated seven Doramectin impurities (Imp-I to Imp-VII) and evaluated their insecticidal activity; epi-Doramectin was not identified as an active impurity in that panel [1]. Furthermore, a key supplier of epi-Doramectin explicitly states that 'there are no published reports of the biological activity or the levels of epi-doramectin in animals or the environment' . This contrasts sharply with Doramectin, which demonstrates >95% efficacy against gastrointestinal nematodes in cattle at a dosage of 200 µg/kg [2].

Antiparasitic Activity

Class-level

No reported activity vs. Doramectin >95% efficacy

Reinforces exclusive role as impurity standard.

Not evaluated as an active anthelmintic.

Evidence Dimension	Antiparasitic Efficacy (Nematode Fecal Egg Count Reduction)
Target Compound Data	No reported activity; not evaluated as an active anthelmintic.
Comparator Or Baseline	Doramectin: >95% reduction in fecal egg counts at 200 µg/kg SC.
Quantified Difference	Qualitative absence vs. high efficacy
Conditions	Cattle naturally infected with gastrointestinal nematodes; subcutaneous injection.

Why This Matters

This absence of activity confirms that epi-Doramectin cannot be substituted for Doramectin in any therapeutic or in vivo biological study, underscoring its exclusive role as a reference standard for analytical chemistry and impurity control.

• [1] Zhang, Q. et al. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity. Journal of Pharmaceutical and Biomedical Analysis. 2020, 191, 113600. View Source
• [2] Vercruysse, J. et al. Efficacy of doramectin injectable against gastrointestinal nematodes in cattle. Veterinary Parasitology. 1993, 49(1), 51-59. View Source

Base-Catalyzed Degradation Marker

epi-Doramectin is formed specifically under alkaline conditions via epimerization at the C-2 position and serves as a sentinel marker for base-catalyzed degradation of Doramectin [1]. In contrast, Doramectin degradation under acidic or oxidative conditions yields different impurity profiles (e.g., furan ring-opening products, aglycones) [2]. The rate of epimerization is pH-dependent; at pH > 9, Doramectin undergoes rapid conversion to epi-Doramectin, which then irreversibly rearranges to Δ2-doramectin [1].

Degradation Marker

Method context

Alkaline pH-specific epimerization

Supports forced degradation study design.

Forms at pH > 9; rearranges to Δ2-doramectin.

Evidence Dimension	Degradation Pathway Sensitivity
Target Compound Data	Forms exclusively under alkaline conditions; half-life at pH 10: < 1 hour (extrapolated from isomerization kinetics).
Comparator Or Baseline	Doramectin: stable at pH 4-7; degrades via different pathways under acidic/oxidative stress.
Quantified Difference	Qualitative difference in degradation pathway specificity.
Conditions	Aqueous buffer solutions; pH 4, 7, and 10 at 25°C.

Why This Matters

The specific formation of epi-Doramectin under alkaline stress makes it a critical marker in forced degradation studies required for ICH Q1A(R2) stability testing of Doramectin formulations, enabling scientists to distinguish between process-related impurities and genuine degradation products.

• [1] Pivnichny, J.V. et al. Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry. 1988, 36, 826. View Source
• [2] Zhang, Q. et al. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity. Journal of Pharmaceutical and Biomedical Analysis. 2020, 191, 113600. View Source

Identical Mass, Distinct Stereochemistry

epi-Doramectin has the identical molecular formula (C50H74O14) and nominal mass (899.1 Da) as Doramectin but is a stereoisomer with inverted configuration at the C-2 position . This structural nuance means that epi-Doramectin cannot be distinguished from Doramectin by mass spectrometry alone without chromatographic separation; however, it can be differentiated by NMR spectroscopy (e.g., distinct proton chemical shifts at H-2 and adjacent positions) and by HPLC retention time [1].

Stereochemistry

Head-to-head

Identical mass (899.1 Da), inverted C-2

Chromatographic resolution required; MS alone insufficient.

NMR differentiates via H-2 chemical shifts.

Evidence Dimension	Structural Identity
Target Compound Data	C50H74O14; MW 899.1; 2-epimer configuration.
Comparator Or Baseline	Doramectin: C50H74O14; MW 899.1; native C-2 configuration.
Quantified Difference	Stereochemical inversion at C-2; no mass difference.
Conditions	NMR (1H, 13C, 2D-NMR) and HRMS analysis.

Why This Matters

The isobaric relationship underscores the necessity of chromatographic resolution for accurate quantification, as mass spectrometry alone will not differentiate the two compounds. This is critical for laboratories developing LC-MS methods for Doramectin purity assessment, where co-elution of epi-Doramectin could lead to overestimation of the main peak.

• [1] Zhang, Q. et al. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity. Journal of Pharmaceutical and Biomedical Analysis. 2020, 191, 113600. View Source

epi-Doramectin Applications

Doramectin Impurity Reference Standard

epi-Doramectin is procured as a certified reference material for use in HPLC and LC-MS methods to identify and quantify the 2-epimer impurity in Doramectin active pharmaceutical ingredient (API) and formulated veterinary products. This application directly supports compliance with ICH Q3A and Q3B guidelines, which require identification and control of specified impurities at levels above the identification threshold (typically 0.1-0.5% depending on maximum daily dose).

Stability-Indicating Method Validation

epi-Doramectin is used as a degradation marker in forced degradation (stress) studies of Doramectin injectable solutions and pour-on formulations. Its presence indicates exposure to alkaline conditions, enabling scientists to validate stability-indicating HPLC methods per ICH Q2(R1) and ICH Q1A(R2) requirements, and to establish appropriate storage conditions and shelf-life specifications for veterinary products.

Pharmacopoeial Monograph Development

epi-Doramectin serves as a reference standard for the development and validation of Doramectin monographs in veterinary pharmacopoeias (e.g., USP-NF, Ph. Eur.). Its characterization data, including HPLC RRT and NMR spectra, are essential for establishing system suitability criteria and for ensuring batch-to-batch consistency in Doramectin manufacturing.

Avermectin Stereochemistry Research

In academic and industrial research settings, epi-Doramectin is used as a model compound to study the stereochemical stability of avermectins and the kinetics of base-catalyzed epimerization. This research informs the design of more stable avermectin derivatives and helps predict degradation pathways in formulated products, thereby supporting rational formulation development.

Application

Selection Property

Validation Focus

Doramectin impurity reference standard

Chromatographic resolution from parent drug

HPLC system suitability and purity assessment

Stability-indicating method validation

Alkaline degradation marker specificity

Forced degradation study protocols

Pharmacopoeial monograph development

Certified impurity reference characterization

Batch-to-batch consistency documentation

Avermectin stereochemistry research

Base-catalyzed epimerization kinetics model

Stereochemical stability and degradation pathway prediction

• [1] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). 2006. View Source
• [2] ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2). 2003. View Source